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Compound of Interest

Compound Name: Pardaxin

Cat. No.: B1611699 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Pardaxin is a 33-amino acid pore-forming antimicrobial peptide (AMP) originally isolated from

the Red Sea Moses sole (Pardachirus marmoratus). It exhibits a broad spectrum of biological

activities, including potent antimicrobial effects against both Gram-positive and Gram-negative

bacteria, as well as promising anticancer properties.[1][2] The mechanism of action of

Pardaxin primarily involves the disruption of cell membranes, leading to pore formation and

subsequent cell lysis.[3] In cancer cells, Pardaxin has been shown to induce apoptosis through

the intrinsic pathway, involving the generation of reactive oxygen species (ROS), disruption of

the mitochondrial membrane potential, release of cytochrome c, and activation of caspases.[4]

[5]

This document provides detailed protocols for the chemical synthesis and purification of

Pardaxin for research purposes, enabling its investigation as a potential therapeutic agent. The

methodologies described are based on standard solid-phase peptide synthesis (SPPS) and

reversed-phase high-performance liquid chromatography (RP-HPLC).

Pardaxin Peptide Sequence and Properties
The primary amino acid sequence of Pardaxin (Pardachirus marmoratus) is:
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Property Value

Molecular Formula C₁₅₃H₂₅₄N₄₀O₄₅S₀

Molecular Weight 3357.9 g/mol

Amino Acid Count 33

Theoretical pI 6.09

Net Charge at pH 7 +1

Synthesis of Pardaxin Peptide
Pardaxin can be synthesized using Fmoc-based solid-phase peptide synthesis (SPPS). This

method involves the stepwise addition of amino acids to a growing peptide chain that is

covalently attached to an insoluble resin support.

Experimental Workflow for Pardaxin Synthesis
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Start: Swell Fmoc-Glu(OtBu)-Wang Resin

Fmoc Deprotection
(20% Piperidine in DMF)

Wash with DMF

Amino Acid Coupling:
Fmoc-AA-OH, HBTU/HOBt, DIPEA in DMF

Wash with DMF

Repeat Deprotection,
Wash, and Coupling
for all 32 residues

Cycle

Final Fmoc Deprotection

Cleavage from Resin and
Side-Chain Deprotection

(TFA/TIS/H2O)

Precipitate with cold ether

Collect Crude Pardaxin

 

Dissolve Crude Pardaxin
in Solvent A

Inject onto C18 RP-HPLC Column

Apply Linear Gradient
(Solvent A to Solvent B)

Monitor Elution at 220 nm

Collect Fractions

Analyze Fractions by
Analytical HPLC and Mass Spectrometry

Pool Pure Fractions

Lyophilize to obtain
Pure Pardaxin
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Pardaxin

Cancer Cell Membrane Interaction
(Pore Formation)

Increased Intracellular ROS

Mitochondrial Membrane
Potential Disruption

Cytochrome c Release

Apaf-1

Pro-caspase-9 -> Caspase-9

Pro-caspase-3 -> Caspase-3

Apoptosis
(DNA fragmentation, cell death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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